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Compound of Interest

Compound Name: Demethylsuberosin

Cat. No.: B190953 Get Quote

For researchers, scientists, and drug development professionals handling demethylsuberosin,

a naturally occurring coumarin compound, adherence to proper disposal procedures is

paramount for laboratory safety and environmental protection. In the absence of a specific

Safety Data Sheet (SDS) for demethylsuberosin, a conservative approach, treating it as a

hazardous chemical, is recommended based on the toxicological profile of related coumarin

compounds.[1][2] This guide provides essential safety and logistical information for the proper

disposal of demethylsuberosin.

I. Demethylsuberosin: Key Data
A summary of the known physical and chemical properties of demethylsuberosin is presented

below. This information is critical for safe handling and in determining the appropriate disposal

route.
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Property Value

Molecular Formula C₁₄H₁₄O₃[3][4][5]

Molecular Weight 230.26 g/mol [3][5][6]

Appearance Solid[4]

Melting Point 133.5 - 134.0 °C[7]

Boiling Point 418.8 ± 45.0 °C at 760 mmHg[3][7]

Flash Point 182.0 ± 21.5 °C[3][7]

Solubility DMSO: 250 mg/mL[4]

Storage Store at -20°C or 2°C - 8°C[4][5]

II. Experimental Protocols: Disposal Procedures
The following step-by-step protocol should be followed for the disposal of demethylsuberosin
and its associated waste.

1. Waste Identification and Segregation:

Treat all demethylsuberosin, including unused neat compound, contaminated labware

(e.g., vials, pipette tips, gloves), and solutions containing demethylsuberosin as hazardous

chemical waste.[8][9]

Do not mix demethylsuberosin waste with other waste streams unless explicitly permitted

by your institution's hazardous waste management guidelines.[10]

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for the collection of

demethylsuberosin waste. The container must have a secure screw-top cap.[9][10]

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name "Demethylsuberosin" and the associated hazards (e.g., "Toxic").[10]

3. Waste Accumulation:
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Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[10][11]

The SAA should be at or near the point of waste generation and under the control of the

laboratory personnel.[11]

Keep the waste container closed at all times, except when adding waste.[8][9]

4. Disposal Request and Pickup:

Once the waste container is full, or if it has been in accumulation for a period defined by your

institutional policy (typically not exceeding one year for partially filled containers), arrange for

its disposal through your institution's Environmental Health and Safety (EHS) or hazardous

waste management program.[10][11]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[8]

5. Spill Management:

In the event of a spill, treat all spill cleanup materials (e.g., absorbent pads, contaminated

personal protective equipment) as hazardous waste and dispose of them in the designated

demethylsuberosin waste container.[8][9]

Important Considerations:

NEVER dispose of demethylsuberosin down the sink or in the regular trash.[8]

NEVER evaporate demethylsuberosin as a method of disposal.[8][9]

All laboratory personnel handling demethylsuberosin must be trained on these disposal

procedures and be familiar with the potential hazards of coumarin compounds.[8]

III. Demethylsuberosin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of demethylsuberosin.
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Caption: Logical workflow for the proper disposal of demethylsuberosin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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